Cas no 2024706-54-3 (4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid)

• Product Name: 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid
• CAS No: 2024706-54-3
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6234481
• PubChem ID: 165956765
• Update Time: 2025-06-14

4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid
• EN300-1120255
• 4-{5-[(benzyloxy)methyl]-1,2,4-oxadiazol-3-yl}benzoic acid
• 2024706-54-3

• Inchi： 1S/C17H14N2O4/c20-17(21)14-8-6-13(7-9-14)16-18-15(23-19-16)11-22-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,20,21)
• InChI Key： ZUFJLTOLXHKABD-UHFFFAOYSA-N
• SMILES： O(CC1=NC(C2C=CC(C(=O)O)=CC=2)=NO1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid

Comprehensive Overview of 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid (CAS No. 2024706-54-3)

4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid is a specialized organic compound with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 1,2,4-oxadiazole ring and a benzoic acid moiety, makes it a subject of interest for researchers exploring novel drug candidates and advanced materials. The compound's CAS No. 2024706-54-3 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by their role as bioisosteres for carboxylic acids and amides, which can enhance drug bioavailability. The benzyloxy group in this compound further expands its utility, offering opportunities for structural modifications to optimize pharmacokinetic properties. This aligns with current trends in small-molecule drug discovery, where scaffold diversity is prized for targeting complex diseases.

The synthesis of 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid typically involves multi-step organic reactions, including cyclization and protective group strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity—a critical factor given the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing. These methodologies address frequent search queries like "how to characterize oxadiazole derivatives" or "analytical methods for benzoic acid analogs."

From an industrial perspective, this compound's thermal stability and solubility profile make it relevant for high-performance polymers and coating materials. Such applications resonate with sustainability discussions, as industries seek eco-friendly alternatives to traditional petrochemical-based products. Notably, its aromaticity contributes to UV resistance, a property highly valued in materials exposed to harsh environmental conditions.

Ongoing research explores the structure-activity relationship (SAR) of this compound in biological systems. Preliminary studies suggest potential interactions with enzyme targets involved in inflammatory pathways, though detailed mechanistic investigations remain underway. This bridges a knowledge gap often queried in scientific databases: "biological activities of oxadiazole-benzoic acid hybrids." The compound's logP value and hydrogen bonding capacity also position it as a candidate for computational drug design studies using molecular docking simulations.

Regulatory considerations for CAS 2024706-54-3 emphasize proper handling under standard laboratory protocols, though it doesn't fall under restricted categories. Safety data sheets highlight standard precautions for organic compounds, aligning with workplace safety trends increasingly searched by chemical professionals. The compound's storage stability in amber vials at controlled temperatures is frequently documented, addressing practical concerns in laboratory settings.

Innovative applications continue to emerge, including its use as a fluorescent probe in biochemical assays due to its conjugated π-electron system. This intersects with the booming diagnostics market, where sensitive detection methods are paramount. Furthermore, its derivatization potential supports fragment-based drug discovery—a hot topic in precision medicine forums and patent filings.

In summary, 4-{5-(benzyloxy)methyl-1,2,4-oxadiazol-3-yl}benzoic acid represents a multifaceted compound bridging pharmaceutical and material sciences. Its synthetic accessibility, structural tunability, and diverse applicability ensure sustained academic and industrial interest, making it a recurring subject in peer-reviewed journals and patent applications worldwide.